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Compound of Interest

Octadecanoyl Isopropylidene

Glycerol-d5

cat. No.: B15561258

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
associated with the Certificate of Analysis (CoA) for Octadecanoyl Isopropylidene Glycerol-
d5. This deuterated internal standard is crucial for accurate quantification in mass
spectrometry-based bioanalysis and metabolic studies.

Compound Information and Specifications

Octadecanoyl Isopropylidene Glycerol-d5 is the deuterated form of (2,2-Dimethyl-1,3-
dioxolan-4-yl)methyl stearate. The deuterium labeling provides a distinct mass shift, making it
an ideal internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1]

Identifier Value

Product Name Octadecanoyl Isopropylidene Glycerol-d5

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl stearate-
Synonyms

d5
CAS Number 2714432-51-4 (Labeled)
Molecular Formula C24H41Ds04[2]
Molecular Weight 403.65 g/mol [2]
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Analytical Data

The following table summarizes the typical quantitative data found on a Certificate of Analysis
for this compound, based on representative data for similar deuterated lipid standards.[3]

Analytical Test Specification Typical Result
Chemical Purity (HPLC) >95% 99.63% (ELSD)
Isotopic Purity (Mass Spec) >95% Deuterated 98.7%

do=0.00%, d1=0.00%,
Isotopic Distribution Conforms to pattern d2=0.12%, d3=0.34%,
d4=5.67%, ds=93.88%

Appearance White to Off-White Solid Conforms
Structure Confirmation (NMR) Conforms to Structure Conforms
Mass Confirmation (MS) Conforms to Structure Conforms

Experimental Protocols

Detailed methodologies are critical for the replication and validation of analytical results. Below
are representative protocols for the key experiments cited.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

 Instrumentation: Agilent 1260 Infinity Il LC System or equivalent.
» Detector: Evaporative Light Scattering Detector (ELSD).
e Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 pum particle size.
e Mobile Phase:

o A: Acetonitrile

o B: Water
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Gradient: 80% A to 100% A over 15 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 pL.

Column Temperature: 40°C.

Sample Preparation: 1 mg/mL solution in Isopropanol.

Mass Spectrometry (MS) for Isotopic Purity and
Distribution

 Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).
« lonization Mode: Electrospray lonization (ESI), Positive.

e Scan Mode: Full Scan.

e Mass Range: m/z 100-600.

o Sample Infusion: Direct infusion at 5 pL/min.

o Sample Preparation: 100 pg/mL solution in Methanol with 0.1% Formic Acid.

o Data Analysis: The relative intensities of the monoisotopic peak (do) and the deuterated
species (d1 through ds) are measured to calculate the isotopic purity and distribution.

Nuclear Magnetic Resonance (NMR) for Structure
Confirmation

¢ Instrumentation: 400 MHz NMR Spectrometer.
e Solvent: Chloroform-d (CDCI3).

e Nuclei: *H and 13C.
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e Procedure: A sample is dissolved in the deuterated solvent. *H NMR confirms the presence
and integration of protons, with the absence of signal in deuterated positions. 3C NMR
confirms the carbon backbone structure. The resulting spectra are compared against a

reference standard or theoretical chemical shifts.

Visualized Workflows and Pathways
Proposed Synthesis Pathway

The synthesis of Octadecanoyl Isopropylidene Glycerol-d5 typically involves the
esterification of a deuterated isopropylidene glycerol precursor with stearic acid or an activated

derivative.

Synthesis of Deuterated Precursor
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Proposed synthesis of the target compound.

Analytical Workflow for Certificate of Analysis

The generation of a CoA involves a series of quality control tests to ensure the identity, purity,

and stability of the material.
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Quality control workflow for CoA generation.

Logical Relationship in Quantitative MS Analysis

This diagram illustrates the role of the deuterated standard in a typical quantitative mass

spectrometry experiment.
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Role of internal standard in quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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